Cas no 15901-49-2 (Cyclotrisiloxane,2,4,6-triethyl-2,4,6-trimethyl-)

• Product Name: Cyclotrisiloxane,2,4,6-triethyl-2,4,6-trimethyl-
• CAS No: 15901-49-2
• MF: C₉H₂₄O₃Si₃
• MW: 264.541565895081
• CID: 121264
• PubChem ID: 24878447
• Update Time: 2025-09-22

Cyclotrisiloxane,2,4,6-triethyl-2,4,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• Cyclotrisiloxane,2,4,6-triethyl-2,4,6-trimethyl-
• 1,3,5-TRIETHYL-1,3,5-TRIMETHYLCYCLOTRISILOXANE
• 2,4,6-triethyl-2,4,6-trimethyl-1,3,5,2,4,6-trioxatrisilinane
• 2,4,6-Triaethyl-2,4,6-trimethyl-cyclotrisiloxan
• 2,4,6-triethyl-2,4,6-trimethyl-cyclotrisiloxane
• Cyclotrisiloxane, 2,4,6-triethyl-2,4,6-trimethyl-
• AKOS015912760
• SCHEMBL2175471
• 2,4,6-Triethyl-2,4,6-trimethylcyclotrisiloxane
• DTXSID90333910
• 2,4,6-Triethyl-2,4,6-trimethylcyclotrisiloxane, 97%
• 15901-49-2

• MDL： MFCD03093966
• Inchi： 1S/C9H24O3Si3/c1-7-13(4)10-14(5,8-2)12-15(6,9-3)11-13/h7-9H2,1-6H3
• InChI Key： DGLJYEKNUTVPAE-UHFFFAOYSA-N
• SMILES： [Si]1(C)(CC)O[Si](C)(CC)O[Si](C)(CC)O1

Computed Properties

• Exact Mass: 264.10300
• Monoisotopic Mass: 264.10332423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• Color/Form: liquid
• Density: 0.939 g/mL at 25 °C(lit.)
• Melting Point: -1.5°C
• Boiling Point: 192-193 °C(lit.)
• Flash Point: Fahrenheit: 167 ° f < br / > Celsius: 75 ° C < br / >
• Refractive Index: n20/D 1.412(lit.)
• PSA: 27.69000
• LogP: 3.32550
• Solubility: Not determined

Cyclotrisiloxane,2,4,6-triethyl-2,4,6-trimethyl- Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NA 1993 / PGIII
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26-36